5-chloro-N-(2-(furan-2-yl)-2-methoxyethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(furan-2-yl)-2-methoxyethyl]-2-methoxybenzamide
• InChI: InChI=1S/C15H16ClNO4/c1-19-12-6-5-10(16)8-11(12)15(18)17-9-14(20-2)13-4-3-7-21-13/h3-8,14H,9H2,1-2H3,(H,17,18)
• InChI Key: QOOUXNCTXZEFSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC(C2=CC=CO2)OC
• Molecular Formula: C15H16ClNO4
• Molecular Weight: 309.74 g/mol

Description

The compound “5-chloro-N-(2-(furan-2-yl)-2-methoxyethyl)-2-methoxybenzamide” is likely to be a complex organic molecule. It contains several functional groups including a benzamide, methoxy groups, and a furan ring. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a benzamide group suggests potential for hydrogen bonding, while the methoxy groups and furan ring may contribute to the compound’s overall polarity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The benzamide group could potentially undergo hydrolysis, while the methoxy groups might be susceptible to demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make the compound soluble in polar solvents.

Scientific Research Applications

Antimicrobial Properties

The compound has demonstrated promising antimicrobial activity. . Specifically:

These findings suggest that this compound could serve as a lead for developing novel antimicrobial agents.

Virtual Affinity and Binding Mode Studies

To understand the interaction of potent compounds with their target enzymes, researchers docked compounds 2a, 2h, and 3d into glucosamine-6-phosphate synthase (GlcN-6-P), a key enzyme involved in microbial growth. .

Chemical Biology

Researchers interested in understanding enzyme-substrate interactions could utilize this compound as a tool in chemical biology studies. Its binding mode with GlcN-6-P provides valuable insights.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would involve interaction with biological targets such as enzymes or receptors.

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, as well as potential biological activity.